Cas no 198710-92-8 (Kaitocephalin)

Kaitocephalin structure
Kaitocephalin structure
Product Name:Kaitocephalin
CAS No:198710-92-8
MF:C18H21Cl2N3O9
MW:494.280043363571
CID:2731137
PubChem ID:11329395
Update Time:2024-03-01

Kaitocephalin Chemical and Physical Properties

Names and Identifiers

    • Kaitocephalin
    • (-)-Kaitocephalin
    • 9B96C79PCS
    • (2R,5R)-2-[(1S,2R)-2-amino-2-carboxy-1-hydroxyethyl]-5-[(2S)-2-carboxy-2-[(3,5-dichloro-4-hydroxybenzoyl)amino]ethyl]pyrrolidine-2-carboxylic acid
    • (5r)-2-[(1s,2r)-2-Amino-2-Carboxy-1-Hydroxyethyl]-5-{(2s)-2-Carboxy-2-[(3,5-Dichloro-4-Hydroxybenzoyl)amino]ethyl}-L-Proline
    • 2,5-Pyrrolidinedipropanoic acid, alpha2-amino-2-carboxy-alpha5-((3,5-dichloro-4-hydroxybenzoyl)amino)-beta2-hydroxy-, (alpha2R,alpha5S,beta2S,2R,5R)-
    • 198710-92-8
    • PF-1191
    • Q27272312
    • DTXSID801316521
    • 0YS
    • 2,5-PYRROLIDINEDIPROPANOIC ACID, .ALPHA.2-AMINO-2-CARBOXY-.ALPHA.5-((3,5-DICHLORO-4-HYDROXYBENZOYL)AMINO)-.BETA.2-HYDROXY-, (.ALPHA.2R,.ALPHA.5S,.BETA.2S,2R,5R)-
    • UNII-9B96C79PCS
    • 2,5-Pyrrolidinedipropanoic acid, alpha2-amino-2-carboxy-alpha5-[(3,5-dichloro-4-hydroxybenzoyl)amino]-beta2-hydroxy-, (alpha2R,alpha5S,beta2S,2R,5R)-
    • Inchi: 1S/C18H21Cl2N3O9/c19-8-3-6(4-9(20)12(8)24)14(26)22-10(15(27)28)5-7-1-2-18(23-7,17(31)32)13(25)11(21)16(29)30/h3-4,7,10-11,13,23-25H,1-2,5,21H2,(H,22,26)(H,27,28)(H,29,30)(H,31,32)/t7-,10+,11-,13+,18-/m1/s1
    • InChI Key: AJQRDRIPQOAJCM-BWOKQULHSA-N
    • SMILES: ClC1C(=C(C=C(C=1)C(N[C@H](C(=O)O)C[C@H]1CC[C@](C(=O)O)([C@H]([C@H](C(=O)O)N)O)N1)=O)Cl)O

Computed Properties

  • Exact Mass: 493.0654846g/mol
  • Monoisotopic Mass: 493.0654846g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 745
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.8
  • Topological Polar Surface Area: 220
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